Cas no 187336-16-9 (4-[1-Hydroxy-1-(4-methoxyphenyl)ethyl]quinazoline)

• Product Name: 4-[1-Hydroxy-1-(4-methoxyphenyl)ethyl]quinazoline
• CAS No: 187336-16-9
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 5172495
• Update Time: 2025-05-21

4-[1-Hydroxy-1-(4-methoxyphenyl)ethyl]quinazoline Chemical and Physical Properties

Names and Identifiers

• PVHD121
• 1-(4-Methoxyphenyl)-1-(quinazolin-4-yl)ethanol
• 4-[1-Hydroxy-1-(4-methoxyphenyl)ethyl]quinazoline
• 4-Quinazolinemethanol, α-(4-methoxyphenyl)-α-methyl-

• Inchi： 1S/C17H16N2O2/c1-17(20,12-7-9-13(21-2)10-8-12)16-14-5-3-4-6-15(14)18-11-19-16/h3-11,20H,1-2H3
• InChI Key： WGDUWVWCDNCAOT-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC(=CC=1)OC)C1C2C=CC=CC=2N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 2.5
• Topological Polar Surface Area: 55.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-[1-Hydroxy-1-(4-methoxyphenyl)ethyl]quinazoline

4-[1-Hydroxy-1-(4-Methoxyphenyl)Ethyl]Quinazoline: A Comprehensive Overview

4-[1-Hydroxy-1-(4-Methoxyphenyl)ethyl]quinazoline (CAS No. 187336-16-9) is a structurally unique compound belonging to the quinazoline family of heterocyclic aromatic compounds. Quinazolines are well-known for their diverse biological activities, making them valuable targets in pharmaceutical research and development. This specific compound, with its distinctive substituents, has garnered significant attention due to its potential applications in the field of medicinal chemistry.

The molecular structure of 4-[1-Hydroxy-1-(4-Methoxyphenyl)ethyl]quinazoline consists of a quinazoline core with a hydroxyl group and a methoxyphenyl substituent attached to the ethyl chain at position 4. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity. Recent studies have highlighted its potential as an anti-inflammatory agent, where the hydroxyl group plays a pivotal role in modulating the compound's reactivity and selectivity.

One of the most promising applications of 4-[1-Hydroxy-1-(4-Methoxyphenyl)ethyl]quinazoline lies in its anti-cancer properties. Researchers have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, particularly in breast and prostate cancer models. The methoxyphenyl group is believed to enhance the compound's lipophilicity, thereby improving its ability to penetrate cellular membranes and target oncogenic pathways effectively.

In addition to its anti-cancer potential, 4-[1-Hydroxy-1-(4-Methoxyphenyl)ethyl]quinazoline has shown remarkable anti-inflammatory activity. Studies have revealed that the compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory diseases like arthritis and cardiovascular disorders. The hydroxyl group at position 1 of the ethyl chain is thought to contribute to this activity by facilitating hydrogen bonding interactions with critical residues in inflammatory enzyme targets.

The synthesis of 4-[1-Hydroxy-1-(4-Methoxyphenyl)ethyl]quinazoline involves a multi-step process that typically begins with the preparation of the quinazoline core. This is followed by the introduction of the hydroxyl and methoxyphenyl substituents through carefully controlled reactions, such as nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

From an analytical standpoint, 4-[1-Hydroxy-1-(4-Methoxyphenyl)ethyl]quinazoline has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have confirmed the compound's purity and structural integrity, ensuring its reliability for further pharmacological studies.

Looking ahead, 4-[1-Hydroxy-1-(4-Methoxyphenyl)ethyl]quinazoline holds immense promise as a lead compound for drug discovery. Its ability to modulate multiple biological pathways makes it a versatile candidate for addressing complex diseases such as cancer, inflammation, and neurodegenerative disorders. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and minimize adverse effects.

In conclusion, 4-[1-Hydroxy-1-(4-Methoxyphenyl)ethyl]quinazoline (CAS No. 187336-16-9) represents a significant advancement in the field of heterocyclic chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in modern drug development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to make a substantial impact on therapeutic interventions in various disease states.